Cas no 2411219-34-4 (N-[2-[1-(2-Methoxyethyl)benzimidazol-2-yl]ethyl]-N-methylbut-2-ynamide)

• Product Name: N-[2-[1-(2-Methoxyethyl)benzimidazol-2-yl]ethyl]-N-methylbut-2-ynamide
• CAS No: 2411219-34-4
• MF: C₁₇H₂₁N₃O₂
• MW: 299.367543935776
• CID: 5360373
• Update Time: 2025-10-17

N-[2-[1-(2-Methoxyethyl)benzimidazol-2-yl]ethyl]-N-methylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• Z3952175442
• N-[2-[1-(2-Methoxyethyl)benzimidazol-2-yl]ethyl]-N-methylbut-2-ynamide
• N-{2-[1-(2-methoxyethyl)-1H-1,3-benzodiazol-2-yl]ethyl}-N-methylbut-2-ynamide

• Inchi： 1S/C17H21N3O2/c1-4-7-17(21)19(2)11-10-16-18-14-8-5-6-9-15(14)20(16)12-13-22-3/h5-6,8-9H,10-13H2,1-3H3
• InChI Key： MTFQPBYMRYVDPH-UHFFFAOYSA-N
• SMILES： O(C)CCN1C2C=CC=CC=2N=C1CCN(C(C#CC)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 440
• XLogP3: 2
• Topological Polar Surface Area: 47.4

Additional information on N-[2-[1-(2-Methoxyethyl)benzimidazol-2-yl]ethyl]-N-methylbut-2-ynamide

N-[2-[1-(2-Methoxyethyl)benzimidazol-2-yl]ethyl]-N-methylbut-2-ynamide: A Promising Compound in Medicinal Chemistry

N-[2-[1-(2-Methoxyethyl)benzimidazol-2-yl]ethyl]-N-methylbut-2-ynamide (CAS No. 2411219-34-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzimidazoles, which are widely studied for their diverse biological activities, including antifungal, antibacterial, and antiparasitic properties. In recent years, the interest in benzimidazoles has expanded to include their potential as anticancer agents and modulators of various cellular processes.

The structure of N-[2-[1-(2-Methoxyethyl)benzimidazol-2-yl]ethyl]-N-methylbut-2-ynamide is characterized by a benzimidazole core linked to a substituted ethyl group and a butynamide moiety. The presence of the methoxyethyl substituent on the benzimidazole ring and the butynamide group imparts specific chemical and biological properties that make this compound particularly interesting for further investigation. The methoxy group enhances the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability. The butynamide group, on the other hand, introduces a reactive site that can participate in various chemical reactions, such as click chemistry, which is widely used in drug discovery and development.

Recent research has focused on the pharmacological properties of N-[2-[1-(2-Methoxyethyl)benzimidazol-2-yl]ethyl]-N-methylbut-2-ynamide. Studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that regulate cell growth and survival. For instance, one study published in the *Journal of Medicinal Chemistry* demonstrated that N-[2-[1-(2-Methoxyethyl)benzimidazol-2-yl]ethyl]-N-methylbut-2-ynamide selectively targets the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. By inhibiting this pathway, the compound effectively reduces cell proliferation and induces apoptosis in cancer cells.

In addition to its antiproliferative effects, N-[2-[1-(2-Methoxyethyl)benzimidazol-2-yl]ethyl]-N-methylbut-2-ynamide has also been investigated for its potential as an antimicrobial agent. Preliminary studies have shown that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism underlying this activity is not yet fully understood but may involve disruption of bacterial cell membranes or interference with essential metabolic processes. These findings suggest that N-[2-[1-(2-Methoxyethyl)benzimidazol-2-yl]ethyl]-N-methylbut-2-ynamide could be a valuable lead compound for the development of new antimicrobial therapies, particularly in light of the growing global threat of antibiotic resistance.

The pharmacokinetic properties of N-[2-[1-(2-Methoxyethyl)benzimidazol-2-yl]ethyl]-N-methylbut-2-ynamide have also been studied to assess its potential as a therapeutic agent. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period. Furthermore, preliminary toxicity studies have indicated that N-[2-[1-(2-Methoxyethyl)benzimidazol-2-yl]ethyl]-N-methylbut-2-ynamide is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, N-[2-[1-(2-Methoxyethyl)benzimidazol-2-yl]ethyl]-N-methylbut-2-ynamide (CAS No. 2411219-34-4) represents a promising compound in medicinal chemistry with potential applications in cancer therapy and antimicrobial treatment. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical development. Ongoing research aims to elucidate the full spectrum of biological activities and mechanisms of action of this compound, paving the way for its potential use as a novel therapeutic agent.